Cas no 1251572-42-5 (N-(3,5-dimethylphenyl)-2-{6-(4-phenyl-1H-imidazol-1-yl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(3,5-dimethylphenyl)-2-{6-(4-phenyl-1H-imidazol-1-yl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 1251572-42-5
• MF: C₂₃H₂₁N₅OS
• MW: 415.510742902756
• CID: 5863561
• PubChem ID: 49663751
• Update Time: 2025-10-10

N-(3,5-dimethylphenyl)-2-{6-(4-phenyl-1H-imidazol-1-yl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethylphenyl)-2-{6-(4-phenyl-1H-imidazol-1-yl)pyridazin-3-ylsulfanyl}acetamide
• N-(3,5-dimethylphenyl)-2-{[6-(4-phenyl-1H-imidazol-1-yl)pyridazin-3-yl]sulfanyl}acetamide
• N-(3,5-dimethylphenyl)-2-((6-(4-phenyl-1H-imidazol-1-yl)pyridazin-3-yl)thio)acetamide
• AKOS024484655
• 1251572-42-5
• F3406-6107
• N-(3,5-dimethylphenyl)-2-[6-(4-phenylimidazol-1-yl)pyridazin-3-yl]sulfanylacetamide

• Inchi： 1S/C23H21N5OS/c1-16-10-17(2)12-19(11-16)25-22(29)14-30-23-9-8-21(26-27-23)28-13-20(24-15-28)18-6-4-3-5-7-18/h3-13,15H,14H2,1-2H3,(H,25,29)
• InChI Key： LHOGNZNSJOUFDM-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(N=N1)N1C=NC(C2C=CC=CC=2)=C1)CC(NC1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 415.147
• Monoisotopic Mass: 415.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98A^2
• XLogP3: 4.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(3,5-dimethylphenyl)-2-{6-(4-phenyl-1H-imidazol-1-yl)pyridazin-3-ylsulfanyl}acetamide

N-(3,5-Dimethylphenyl)-2-{6-(4-phenyl-1H-imidazol-1-yl)pyridazin-3-ylsulfanyl}acetamide: A Comprehensive Overview

N-(3,5-Dimethylphenyl)-2-{6-(4-phenyl-1H-imidazol-1-yl)pyridazin-3-ylsulfanyl}acetamide is a complex organic compound with the CAS number 1251572-42-5. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential bioactive properties. The molecule consists of a pyridazine ring system substituted with an imidazole moiety and a sulfanyl acetamide group, making it a promising candidate for various therapeutic applications.

The core structure of this compound is centered around the pyridazine ring, which is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 4. This ring system is further substituted at position 6 with a 4-phenylimidazole group, enhancing its electronic properties and potentially improving its interaction with biological targets. The imidazole moiety, known for its aromaticity and ability to form hydrogen bonds, plays a crucial role in modulating the compound's pharmacokinetic properties.

Recent studies have highlighted the importance of sulfur-containing compounds in drug discovery, particularly those with thioether linkages. In this compound, the sulfanyl group (-S-) acts as a key functional group, contributing to the molecule's stability and bioavailability. The acetamide group attached to the sulfanyl moiety further enhances the compound's solubility and permeability, making it an attractive candidate for oral drug delivery.

The N-(3,5-dimethylphenyl) substituent at the acetamide nitrogen adds bulk to the molecule, potentially influencing its pharmacokinetic profile by reducing clearance through hepatic enzymes. This substitution also contributes to the compound's lipophilicity, which is essential for crossing biological membranes such as the blood-brain barrier.

Research into this compound has focused on its potential as an anti-inflammatory agent. In vitro studies have demonstrated that it exhibits significant inhibitory activity against cyclooxygenase (COX) enzymes, particularly COX-2, which is overexpressed in inflammatory conditions such as arthritis and cancer. This activity suggests that the compound could be developed into a novel nonsteroidal anti-inflammatory drug (NSAID) with improved selectivity and reduced side effects compared to traditional NSAIDs.

Moreover, computational studies using molecular docking techniques have revealed that this compound interacts favorably with key residues in the active site of COX-2. The imidazole group appears to form critical hydrogen bonds with serine residues in the enzyme's binding pocket, while the pyridazine ring provides additional stabilization through π–π interactions. These findings underscore the importance of the compound's structural features in mediating its bioactivity.

In addition to its anti-inflammatory properties, preliminary data suggest that this compound may also possess antioxidant activity. The presence of aromatic rings and sulfur atoms in its structure could contribute to its ability to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This dual functionality makes it a versatile candidate for treating conditions characterized by both inflammation and oxidative stress.

The synthesis of N-(3,5-dimethylphenyl)-2-{6-(4-phenyl-1H-imidazol-1-yl)pyridazin-3-ylsulfanyl}acetamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the preparation of intermediates such as 6-chloropyridazine derivatives and subsequent coupling reactions to introduce the imidazole and sulfanyl acetamide groups.

Quality control measures are critical during synthesis to ensure high purity levels of the final product. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to analyze impurities and confirm molecular identity. Stability studies are also conducted under various storage conditions to assess shelf life and optimize formulation strategies.

From an analytical standpoint, advanced spectroscopic methods like nuclear magnetic resonance (NMR) spectroscopy provide detailed insights into the compound's molecular structure. Carbon NMR spectra reveal distinct signals corresponding to each functional group, while proton NMR data confirm regiochemical details such as substitution patterns on aromatic rings.

In terms of regulatory compliance, this compound adheres strictly to international standards for chemical characterization and safety assessment. Preclinical toxicology studies are being conducted to evaluate acute and chronic toxicity profiles in relevant animal models.

Looking ahead, ongoing research aims to explore additional therapeutic applications for this compound beyond inflammation management. Potential areas of investigation include its role in neurodegenerative diseases where oxidative stress plays a pivotal role or as an adjunct therapy in cancer treatment regimens targeting inflammatory pathways associated with tumor progression.

In conclusion, N-(3,5-dimethylphenyl)-2-{6-(4-phenyl-1H-imidazol-1-y l)pyridazin -3 - ylsulfanyl}acetamide represents a promising lead molecule in drug discovery efforts aimed at developing novel anti-inflammatory agents with enhanced efficacy and safety profiles.